Cas no 2227955-47-5 (rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid
• CAS No: 2227955-47-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6009667
• PubChem ID: 165559415
• Update Time: 2025-10-29

rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid
• 2227955-47-5
• EN300-1475369
• rac-(1R,2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-9-18(16-26(31)30-25-15-8-14-23(25)27(32)33)29-28(34)35-17-24-21-12-6-4-10-19(21)20-11-5-7-13-22(20)24/h4-7,10-13,18,23-25H,2-3,8-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18?,23-,25+/m0/s1
• InChI Key： MEGXIGMWCJSSPS-OYHZEJGOSA-N
• SMILES： OC([C@H]1CCC[C@H]1NC(CC(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid

Racemic (1R,2S)-2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)heptanamido]cyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound racemic (1R,2S)-2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)heptanamido]cyclopentane-1-carboxylic acid, identified by the CAS number 2227955-47-5, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which incorporates a cyclopentane ring system, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a heptanamide side chain.

At its core, the molecule features a cyclopentane ring substituted with a carboxylic acid group at position 1 and an amide functionality at position 2. The amide group is further modified by a heptanamide chain that terminates with an Fmoc group. This configuration makes the compound particularly interesting for researchers studying peptide synthesis and protection strategies due to the presence of the Fmoc group, which is widely used as a protecting group in solid-phase peptide synthesis (SPPS). The stereochemistry of the molecule is specified as (1R,2S), indicating a defined spatial arrangement of substituents around the chiral centers.

Recent advancements in peptide chemistry have highlighted the importance of using well-defined stereochemistry in peptide synthesis to ensure the correct folding and activity of bioactive molecules. The racemic nature of this compound suggests that it exists as a mixture of enantiomers, but its specific stereochemical configuration allows for precise control during synthesis and potential applications in asymmetric catalysis or chiral resolution studies.

The Fmoc group plays a critical role in protecting the amine functionality during peptide synthesis, ensuring that side reactions are minimized during the coupling process. This has led to its widespread adoption in modern peptide synthesis protocols. The heptanamide chain provides additional flexibility and solubility properties to the molecule, which can be advantageous in various biochemical applications such as drug delivery systems or as components in larger biomolecular constructs.

Recent studies have explored the use of similar compounds in drug delivery systems, where their amphiphilic properties can facilitate the encapsulation and targeted delivery of therapeutic agents. The cyclopentane ring system contributes to the rigidity of the molecule, potentially enhancing its stability and bioavailability when used as a component in drug molecules.

In terms of synthesis, this compound can be prepared through a combination of classical organic synthesis techniques and modern peptide coupling methods. The introduction of the Fmoc group typically involves activation with appropriate coupling reagents such as HATU or EDCl/HOBt, followed by deprotection under mild acidic conditions to regenerate the free amine functionality.

The application of this compound extends beyond traditional peptide synthesis into areas such as materials science and nanotechnology. Its unique structure allows for potential use in self-assembling peptides or as building blocks for supramolecular architectures.

Furthermore, recent research has focused on optimizing synthetic routes to similar compounds to improve yield and reduce costs, making them more accessible for large-scale applications. Advances in catalytic asymmetric synthesis have also enabled better control over stereochemistry, which is crucial for maintaining biological activity in chiral compounds.

In conclusion, racemic (1R,2S)-2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)heptanamido]cyclopentane-1-carboxylic acid represents a versatile building block with significant potential across multiple disciplines within organic chemistry and biochemistry.